2-(Methylthio)benzo[d]oxazole
Overview
Description
2-(Methylthio)benzo[d]oxazole is a useful research compound. Its molecular formula is C8H7NOS and its molecular weight is 165.21 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis of 1,3-Oxazoles : A study describes a method to synthesize 2-substituted 5-methyl-4-methylthio-1,3-oxazoles, which could be transformed into 2-substituted 5-methyl-1,3-oxazoles and 4-methylsulfonyl derivatives. This process involves the reaction of 1-(methylthio)acetone with nitriles (Herrera et al., 2006).
Building Block for Heterocycles : Benzoxazole methyl ester has been used as a versatile building block for synthesizing various heterocyclic compounds. The study highlights the significance of chalcogen bonding in the conformational preference of these molecules (Saeed et al., 2021).
Anticancer Applications : Research on 2-aryl 5-hydroxy benzo[d]oxazoles shows promising results as potential anticancer agents, with selective growth inhibition of cancer cells observed in vitro (Tangellamudi et al., 2018).
Alkylation of Oxazoles : A method for synthesizing 5-substituted oxazoles by directed alkylation of 2-(methylthio)oxazole has been developed. This method offers a route to 5-monosubstituted oxazoles (Shafer & Molinski, 1998).
Antiproliferation Activity in Cancer Cells : A study on 2-aryl and -heteroaryl benzoxazole derivatives shows significant antiproliferative effects against various cancer cells, with potential applications as anticancer agents (Kuzu et al., 2022).
Synthesis of Antimalarial Drugs : The ultrafast synthesis of 2-(benzhydrylthio)benzo[d]oxazole, an antimalarial drug, is described in research, highlighting an efficient and scalable process (Ramanjaneyulu et al., 2020).
Optical and Electronic Properties : A study examining the structural, electro-optical, charge transport, and nonlinear optical properties of oxazole derivatives points to their potential use in organic light-emitting diodes and other electronic applications (Irfan et al., 2018).
Antifungal Activity : Research on benzo[d]oxazole-4,7-diones has demonstrated their potential as antifungal agents, showing good in vitro activity against various fungi (Ryu et al., 2009).
Synthesis via Nickel-Catalyzed C-S Activation : A nickel-catalyzed cross-coupling reaction has been developed for synthesizing 2-substituted oxazoles from 2-methylthio-oxazole (Lee, Counceller & Stambuli, 2009).
Mechanism of Action
While the specific mechanism of action for 2-(Methylthio)benzo[d]oxazole is not mentioned in the search results, benzoxazole derivatives are known to exhibit a wide range of pharmacological activities such as antibacterial, antifungal, anticancer, anti-inflammatory, antimycobacterial, antihistamine, antiparkinson, inhibition of hepatitis C virus, and others .
Safety and Hazards
Future Directions
Benzothiazole and its derivatives have been extensively used as a starting material for different mechanistic approaches in drug discovery . The motif exhibits a high possibility of broad substrate scope and functionalization to offer several biological activities . This study gives a current precis of research on the fabrication of 2-arylbenzothiazoles through different synthetic pathways and shall be helpful for researchers and scientists who are working in this field to make more potent biologically active benzothiazole-based drugs .
Properties
IUPAC Name |
2-methylsulfanyl-1,3-benzoxazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7NOS/c1-11-8-9-6-4-2-3-5-7(6)10-8/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CBXAWZGFEDZKFR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NC2=CC=CC=C2O1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7NOS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50400339 | |
Record name | 2-(Methylthio)benzo[d]oxazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50400339 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
13673-62-6 | |
Record name | 2-(Methylthio)benzo[d]oxazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50400339 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(METHYLTHIO)BENZOXAZOLE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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